1-{[5-(2,4-dichlorophenyl)-3-isoxazolyl]carbonyl}piperidine

• IUPAC Name: [5-(2,4-dichlorophenyl)-1,2-oxazol-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C15H14Cl2N2O2/c16-10-4-5-11(12(17)8-10)14-9-13(18-21-14)15(20)19-6-2-1-3-7-19/h4-5,8-9H,1-3,6-7H2
• InChI Key: UIJCGIVRGPFIFI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=NOC(=C2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H14Cl2N2O2
• Molecular Weight: 325.2 g/mol

Description

The compound “1-{[5-(2,4-dichlorophenyl)-3-isoxazolyl]carbonyl}piperidine” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The molecule also contains a 2,4-dichlorophenyl group and an isoxazole ring, both of which are common motifs in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperidine ring, the isoxazole ring, and the 2,4-dichlorophenyl group. The exact structure would depend on the specific locations of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar or nonpolar groups, and the overall charge of the molecule would all influence its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures are used as pharmaceuticals and their mechanisms of action often involve binding to specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound could include further studies to determine its potential uses, particularly in the field of medicine. Additionally, research could be conducted to optimize its synthesis and to better understand its physical and chemical properties.